Cas no 544-66-1 ((E)-tetradec-5-enoic acid)

• Product name: (E)-tetradec-5-enoic acid
• CAS No: 544-66-1
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 941414
• PubChem ID: 464152

(E)-tetradec-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-tetradec-5-enoic acid
• DTXSID20972270
• 5-Tetradecenoic acid, (5Z)-
• tetradec-5-enoic acid
• AKOS030255004
• 544-66-1

• Inchi： InChI=1S/C14H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h9-10H,2-8,11-13H2,1H3,(H,15,16)/b10-9+
• InChI Key： AFGUVBVUFZMJMX-MDZDMXLPSA-N
• SMILES： CCCCCCCC\C=C\CCCC(O)=O

Computed Properties

• Exact Mass: 120.042
• Monoisotopic Mass: 120.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9046
• Melting Point: 20°C
• Boiling Point: 348.99°C (estimate)
• Flash Point: 239.3°C
• Refractive Index: 1.4552
• PSA: 77.76000
• LogP: -1.18730